Cas no 89130-86-9 (3-O-Caffeoyl-betulin)

• Product Name: 3-O-Caffeoyl-betulin
• CAS No: 89130-86-9
• MF: C₃₉H₅₆O₅
• MW: 604.858952522278
• CID: 837718
• PubChem ID: 10153267
• Update Time: 2024-12-09

3-O-Caffeoyl-betulin Chemical and Physical Properties

Names and Identifiers

• Betulin caffeate
• 3aH-Cyclopenta[a]chrysene, lup-20(29)-ene-3,28-diol deriv. (ZCI)
• 3-(E)-Caffeoylbetulin
• Betulin 3-O-caffeate
• Betulin-3-caffeate
• Betulin-3β-yl caffeate
• Caffeic acid betulin ester
• Lup-20(29)en-28-ol 3-caffeate
• Lup-20(29)en-28-ol-3β-yl caffeate
• betulin-3beta-caffeate
• [(1R,3aS,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bR)-3a-(hydroxymethyl)-5a,5b,8,8,11a-pentamethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysen-9-yl] (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate
• CS-0023553
• AKOS040761412
• BDBM50601888
• FS-9135
• SCHEMBL3960460
• Lup-20(29)en-28-ol-3-yl caffeate
• [(1R,3aS,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bR)-3a-(hydroxymethyl)-1-isopropenyl-5a,5b,8,8,11a-pentamethyl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysen-9-yl] (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate
• HY-N2934
• 89130-86-9
• CHEMBL502663
• SCHEMBL5448728
• Betulin-3-caffeate; Betulin-3-yl caffeate; Caffeic acid betulin ester; Lup-20(29)en-28-ol 3-caffeate
• DA-71447
• Betulin caffeic acid
• Betulin 3-caffeate
• [ "" ]
• 3-O-Caffeoyl-betulin

• Inchi： 1S/C39H56O5/c1-24(2)26-14-19-39(23-40)21-20-37(6)27(34(26)39)10-12-31-36(5)17-16-32(35(3,4)30(36)15-18-38(31,37)7)44-33(43)13-9-25-8-11-28(41)29(42)22-25/h8-9,11,13,22,26-27,30-32,34,40-42H,1,10,12,14-21,23H2,2-7H3/b13-9+/t26-,27+,30-,31+,32-,34+,36-,37+,38+,39+/m0/s1
• InChI Key： VOQSZICWRNPAMF-IUGYEWCASA-N
• SMILES： C([C@]12CC[C@@H](C(=C)C)[C@@H]1[C@H]1CC[C@@H]3[C@]4(CC[C@H](OC(=O)/C=C/C5C=CC(O)=C(O)C=5)C(C)(C)[C@@H]4CC[C@@]3(C)[C@@]1(CC2)C)C)O

Computed Properties

• Exact Mass: 604.41277488g/mol
• Monoisotopic Mass: 604.41277488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 44
• Rotatable Bond Count: 6
• Complexity: 1160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.154
• Topological Polar Surface Area: 87Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.1 g/cm3
• Boiling Point: 689.8±45.0 °C at 760 mmHg
• Flash Point: 205.2±22.2 °C
• PSA: 86.99000
• LogP: 8.67270
• Vapor Pressure: 0.0±2.3 mmHg at 25°C

3-O-Caffeoyl-betulin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids